Cas no 495-30-7 (Marmesinin)

• Product Name: Marmesinin
• CAS No: 495-30-7
• MF: C₂₀H₂₄O₉
• MW: 408.399167060852
• CID: 329699
• PubChem ID: 216283
• Update Time: 2025-04-19

Marmesinin Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,2-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-,(2S)-
• Marmesinin
• Ammijin
• Nodakenin
• nodakenine
• (2S)-2-[1-(beta-D-Glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one
• Ammajin
• 2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-9][1]benzopyran-2-yl]propan-2-yl beta-D-glucopyranoside
• UNII-1C1VEU88IF
• NODAKENIN, (-)-
• 1C1VEU88IF
• (S)-2-(2-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)propan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
• 2-(7-Oxo-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-2-yl)propan-2-yl hexopyranoside
• 7H-FURO(3,2-G)(1)BENZOPYRAN-7-ONE, 2-(1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1-METHYLETHYL)-2,3-DIHYDRO-, (S)-
• Q27225562
• DTXSID70950184
• CS-0032421
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2-(1-(beta-D-glucopyranosyloxy)-1-methylethyl)-2,3-dihydro-, (S)-
• CHEBI:132401
• FS-7924
• (S)-2-(1-(beta-D-Glucopyranosyloxy)-1-methylethyl)-2,3-dihydro-7H-furo(3,2-g)(1)benzopyran-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2-(1-(beta-D-glucopyranosyloxy)-1-m ethylethyl)-2,3-dihydro-, (S)-
• (-)-marmesin beta-D-glucoside
• (2S)-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
• 27497-13-8
• 495-30-7
• E87193
• (-)-Marmesinin
• HY-N5110
• AKOS040760266
• Nodakenetin ?-D-glucopyranoside
• (+)-Marmesinin
• (S)-2-(1-(b-D-Glucopyranosyloxy)-1-methylethyl)-2,3-dihydro-7H-furo(3,2-g)(1)benzopyran-7-one
• DA-50426
• (2S)-2-(2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxypropan-2-yl)-2,3-dihydrofuro(3,2-g)chromen-7-one
• 2-((2S)-7-oxo-2,3-dihydro-7H-furo(3,2-9)(1)benzopyran-2-yl)propan-2-yl beta-D-glucopyranoside
• (-)-Marmesin I2-D-glucoside
• (-)-Marmesin b-D-glucoside

• Inchi： 1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14+,16-,17+,18-,19+/m1/s1
• InChI Key： HXCGUCZXPFBNRD-NEDVQNLSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C(C)(C)[C@@H]1CC2C=C3C=CC(=O)OC3=CC=2O1

Computed Properties

• Exact Mass: 408.14200
• Monoisotopic Mass: 408.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259-260 º C (decomposition) (water)
• Boiling Point: 657.1°Cat760mmHg
• Flash Point: 233.7°C
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 138.82000
• LogP: -0.30840
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Marmesinin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens